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Compound of Interest

Compound Name: Diethyl glutarate

Cat. No.: B7803786 Get Quote

Abstract: This document provides comprehensive guidelines and detailed protocols for the safe

handling of diethyl glutarate in a laboratory environment. It is intended for researchers,

scientists, and drug development professionals to minimize risks and ensure a safe operational

workflow. The protocols cover hazard identification, personal protective equipment, storage,

handling, spill cleanup, disposal, and emergency first aid procedures.

Introduction
Diethyl glutarate (CAS No. 818-38-2) is a diester of glutaric acid and ethanol, appearing as a

clear, colorless liquid.[1] It is commonly used as a solvent and an intermediate in organic

synthesis.[1] While it is considered to have low toxicity, proper handling procedures are

essential to mitigate risks of irritation and ensure laboratory safety.[1] Some sources classify it

as a skin and eye irritant and a potential respiratory irritant.[2][3] This document outlines the

necessary precautions and procedures for its safe use.

Physicochemical and Safety Data
The following table summarizes key quantitative data for diethyl glutarate.
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Property Value Reference

CAS Number 818-38-2 [4]

Molecular Formula C9H16O4 [3][4]

Molecular Weight 188.23 g/mol [3][5]

Appearance Colorless Liquid [4][5]

Boiling Point 236 - 237 °C (456.8 - 458.6 °F) [4][5]

Flash Point 96 °C (204.8 °F) [4][5]

Specific Gravity 1.022 g/cm³ [5]

Storage Class 10 - Combustible liquids [6]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[3]

Experimental Protocols
Before handling diethyl glutarate, a thorough risk assessment is mandatory.

Identify Hazards: Diethyl glutarate is a combustible liquid that can cause skin, eye, and

respiratory irritation.[2][3]

Assess Risks: Evaluate the risks associated with the planned experimental scale and

procedures. Consider the potential for splashes, vapor inhalation, and spills.

Implement Controls: Use the information in these protocols to implement engineering

controls (fume hood), administrative controls (SOPs), and personal protective equipment

(PPE) to minimize risks.

Review Safety Data Sheet (SDS): Always review the most current SDS for diethyl glutarate
before use.[4][5][7]

The following PPE must be worn when handling diethyl glutarate:
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Eye Protection: Wear chemical safety goggles or glasses with side shields that conform to

European Standard EN166 or OSHA's 29 CFR 1910.133 regulations.[4][5]

Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required.[4] Always

inspect gloves for integrity before use and remove them carefully to avoid skin

contamination.[4]

Skin and Body Protection: A laboratory coat or long-sleeved clothing is mandatory to prevent

skin contact.[4][5]

Respiratory Protection: Under normal laboratory use with adequate ventilation (e.g., in a

chemical fume hood), respiratory protection is not typically required.[4][5] For large-scale use

or in emergencies, a NIOSH/MSHA or European Standard EN 136 approved respirator may

be necessary.[4]

Handling:

Ensure adequate ventilation. All handling of diethyl glutarate should occur in a well-

ventilated area, preferably a chemical fume hood.[2][5]

Avoid contact with skin, eyes, and clothing.[5]

Do not inhale vapors.[2][5]

Keep away from heat, sparks, and open flames, as it is a combustible liquid.[2]

Ground containers during transfer to prevent static discharge.[2]

Wash hands thoroughly after handling.

Storage:

Store in a tightly closed, properly labeled container.[4][5]

Keep the container in a cool, dry, and well-ventilated place.[5][8]

Store away from incompatible materials, particularly strong oxidizing agents, acids, and

bases.[2][5]
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In the event of a spill:

Evacuate: Evacuate non-essential personnel from the immediate area.[2][9]

Ventilate: Ensure the area is well-ventilated.[2]

Contain: Prevent the spill from entering drains or waterways.[2][8]

Absorb: For small spills, absorb the liquid with an inert, non-combustible material such as

sand, earth, or a universal binder.[2][9]

Collect: Carefully sweep or shovel the absorbed material into a suitable, labeled container for

chemical waste disposal.[4][5]

Decontaminate: Clean the spill area thoroughly with soap and water.

PPE: All personnel involved in the cleanup must wear the appropriate PPE as described in

section 3.2.

Containerize: Collect all diethyl glutarate waste in a clearly labeled, sealed container.

Classify: Chemical waste generators must determine if the waste is classified as hazardous

and consult local, regional, and national regulations for proper classification.[5]

Segregate: Do not mix diethyl glutarate waste with other incompatible waste streams.[8]

Dispose: Dispose of the waste through a licensed waste disposal contractor or your

institution's Environmental Health and Safety (EHS) office.[4][8] Do not dispose of it down

the drain.[8]

Emergency First Aid Procedures
Immediate medical attention should be sought if symptoms persist after any exposure.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to rinse under the eyelids.[2][4][5]
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Skin Contact: Wash the affected skin area immediately and thoroughly with soap and plenty

of water for at least 15 minutes.[2][4][5] Remove contaminated clothing.[2]

Inhalation: Move the affected person to fresh air.[2][4][5] If breathing becomes difficult, seek

immediate medical attention.

Ingestion: Do NOT induce vomiting.[2] Clean the mouth with water and then drink plenty of

water.[4][5] Seek medical attention.

Workflow and Logic Diagrams
The following diagram illustrates the standard operating procedure workflow for safely handling

diethyl glutarate in a laboratory setting.
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Diagram 1: Safe Handling Workflow for Diethyl Glutarate
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Diagram 1: Safe Handling Workflow for Diethyl Glutarate. Max-Width: 760px.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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